Cas no 946760-16-3 (3-(2,4-dimethylphenoxy)pyrrolidine)

• Product Name: 3-(2,4-dimethylphenoxy)pyrrolidine
• CAS No: 946760-16-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1984818
• PubChem ID: 24902376
• Update Time: 2025-10-29

3-(2,4-dimethylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenoxy)pyrrolidine
• EN300-1859585
• 946760-16-3
• AKOS005264479

• Inchi： 1S/C12H17NO/c1-9-3-4-12(10(2)7-9)14-11-5-6-13-8-11/h3-4,7,11,13H,5-6,8H2,1-2H3
• InChI Key： CQAIYACFVFLDEV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)C1CNCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.37290

3-(2,4-dimethylphenoxy)pyrrolidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2,4-dimethylphenoxy)pyrrolidine

Professional Introduction to Compound with CAS No. 946760-16-3 and Product Name: 3-(2,4-dimethylphenoxy)pyrrolidine

The compound with the CAS number 946760-16-3 and the product name 3-(2,4-dimethylphenoxy)pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-(2,4-dimethylphenoxy)pyrrolidine incorporates a pyrrolidine ring substituted with a phenoxy group, which is further modified by two methyl groups at the 2 and 4 positions of the phenyl ring. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The pyrrolidine scaffold is particularly noteworthy in this context, as it is a common motif found in many bioactive molecules. The presence of the phenoxy group in 3-(2,4-dimethylphenoxy)pyrrolidine enhances its solubility and bioavailability, making it an attractive candidate for oral administration. Furthermore, the dimethyl substitution on the phenyl ring contributes to steric hindrance and electronic effects that can modulate receptor binding affinity.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing compounds with desired therapeutic effects. The 3-(2,4-dimethylphenoxy)pyrrolidine molecule exemplifies this principle, as its structural features can be fine-tuned to optimize interactions with biological targets. For instance, studies have shown that compounds with similar structural motifs exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways. This has led to investigations into its potential as an anti-diabetic agent, where modulation of glucose metabolism is crucial.

Moreover, the compound’s potential as a scaffold for drug discovery has been explored in the context of central nervous system (CNS) disorders. The pyrrolidine ring is known to be present in several psychoactive drugs due to its ability to cross the blood-brain barrier efficiently. The phenoxy group in 3-(2,4-dimethylphenoxy)pyrrolidine may further enhance its ability to interact with neurotransmitter receptors, making it a promising candidate for treating conditions such as depression and anxiety. Recent preclinical studies have begun to elucidate its pharmacokinetic properties and preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of 3-(2,4-dimethylphenoxy)pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is critical for pharmaceutical applications where stereochemistry plays a pivotal role in biological activity.

In conclusion, 3-(2,4-dimethylphenoxy)pyrrolidine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies continue to explore its pharmacological properties and optimize synthetic routes for large-scale production. As research progresses, this compound is expected to contribute valuable insights into drug discovery and development strategies.